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Compound of Interest

Compound Name: 3-Bromo-2-methylpropene

Cat. No.: B116875

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and
disposal of 3-Bromo-2-methylpropene (CAS No. 1458-98-6). Adherence to these procedures
is essential for ensuring laboratory safety and minimizing environmental impact.

Hazard Summary

3-Bromo-2-methylpropene is a hazardous chemical requiring stringent safety measures. It is
a highly flammable liquid and vapor, causes severe skin burns and eye damage, is harmful if
swallowed or inhaled, and is suspected of causing genetic defects.[1][2][3] It is also toxic to
aquatic life with long-lasting effects.[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3-Bromo-2-methylpropene is
provided in the table below.
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Property

Value

Molecular Formula

CA4H7Br

Molecular Weight 135.00 g/mol [3]
Appearance Liquid[2]

Boiling Point 94-95 °C

Density 1.339 g/mL at 25 °C

Flash Point 7 °C (44.6 °F) - closed cup

Storage Temperature

2-8°C

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following

table outlines the recommended PPE for handling 3-Bromo-2-methylpropene.
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PPE Category

Item

Specifications and
Recommendations

Hand Protection

Chemical-resistant gloves

Wear appropriate protective
gloves to prevent skin
exposure.[2] Nitrile or
neoprene gloves are often
recommended for handling
halogenated organic
compounds.[4] Always inspect
gloves for tears or punctures
before use and change them

immediately if contaminated.

Eye and Face Protection

Safety goggles and face shield

Wear tight-sealing safety
goggles.[2] A face shield
should be worn over goggles
when there is a significant risk
of splashing.[2][5][6]

Body Protection

Laboratory coat

A flame-resistant lab coat or a
100% cotton lab coat should
be worn and fully buttoned to
provide a barrier against

splashes.[4]

Respiratory Protection

Respirator (if necessary)

All work should be conducted
in a well-ventilated area,
preferably within a chemical
fume hood.[2][7] If engineering
controls are insufficient, a
NIOSH-approved respirator
with an organic vapor cartridge
is required.[6][7]

Experimental Workflow and Handling Protocol

The following workflow diagram illustrates the necessary steps for safely handling 3-Bromo-2-

methylpropene in a laboratory setting.
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Safe Handling Workflow for 3-Bromo-2-methylpropene

Preparation

Don appropriate PPE

:

Ensure chemical fume hood is operational

;

Gather all necessary materials

Handling

Weigh and transfer chemical inside fume hood

:

Perform reaction in a closed system if possible

Cleanup and Disposal

Decontaminate work surfaces

;

Segregate and label hazardous waste

;

Dispose of waste through licensed service

Click to download full resolution via product page

Caption: Workflow for the safe handling of 3-Bromo-2-methylpropene.
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Operational and Disposal Plans
Storage

Store 3-Bromo-2-methylpropene in a tightly closed container in a dry, cool, and well-
ventilated place.[2] Keep it away from heat, sparks, and open flames.[2] The recommended
storage temperature is 2-8°C. It is incompatible with strong oxidizing agents and strong bases.

[2][8]

Spill Response

In the event of a spill, evacuate the area and ensure adequate ventilation.[2] Remove all
sources of ignition.[2] For small spills, use an inert absorbent material like sand or vermiculite
to contain and collect the spill.[2][7] Place the absorbed material into a sealed, labeled
container for hazardous waste disposal.[2][7] Do not let the product enter drains.[9]

Disposal

All waste containing 3-Bromo-2-methylpropene, including contaminated consumables such
as gloves, pipette tips, and absorbent materials, must be considered hazardous waste.[7]

Waste Segregation and Disposal Pathway
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Waste Disposal Pathway for 3-Bromo-2-methylpropene

Waste Collection

Solid Waste (gloves, paper towels) Liquid Waste (unused chemical, solutions)

\21tainerizati;/

Label container with 'Hazardous Waste' and full chemical name

;

Seal container tightly

Final %sposal

Contact licensed professional waste disposal service

;

Follow all local, state, and federal regulations

Click to download full resolution via product page
Caption: Waste segregation and disposal pathway for 3-Bromo-2-methylpropene.

Dispose of all waste through a licensed professional waste disposal service.[9] Do not dispose
of it as unused product.[9] Always adhere to your institution's Environmental Health and Safety
(EHS) guidelines and all local, regional, and national regulations for hazardous waste disposal.

[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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